Cas no 131988-03-9 (Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI))
Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI)
- SY129106
- 131988-03-9
- A920591
- PYRIDINE, 3-(1,2,5-OXADIAZOL-3-YL)-
- 3-pyridin-3-yl-1,2,5-oxadiazole
- DB-278255
- 3-(3-Pyridyl)-1,2,5-oxadiazole
- 3-(Pyridin-3-yl)-1,2,5-oxadiazole
- 3-(1,2,5-oxadiazol-3-yl)pyridine
- VGUMETYVXAZFPT-UHFFFAOYSA-N
- SCHEMBL7611926
- AC3813
- MFCD28162416
- AKOS027396933
- 3-(1,2,5-oxadiazol-3-yl) pyridine
-
- MDL: MFCD28162416
- Inchi: 1S/C7H5N3O/c1-2-6(4-8-3-1)7-5-9-11-10-7/h1-5H
- InChI Key: VGUMETYVXAZFPT-UHFFFAOYSA-N
- SMILES: O1N=CC(C2C=NC=CC=2)=N1
Computed Properties
- Exact Mass: 147.04335
- Monoisotopic Mass: 147.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 51.81
Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY129106-1g |
3-(3-Pyridyl)-1,2,5-oxadiazole |
131988-03-9 | ≥95% | 1g |
¥8500.00 | 2024-07-09 | |
| eNovation Chemicals LLC | D777240-1g |
3-(3-Pyridyl)-1,2,5-oxadiazole |
131988-03-9 | 95% | 1g |
$990 | 2024-07-20 | |
| eNovation Chemicals LLC | D777240-1g |
3-(3-Pyridyl)-1,2,5-oxadiazole |
131988-03-9 | 95% | 1g |
$990 | 2025-02-27 | |
| Chemenu | CM607592-1g |
3-(Pyridin-3-yl)-1,2,5-oxadiazole |
131988-03-9 | 95% | 1g |
$1417 | 2024-08-02 | |
| eNovation Chemicals LLC | D777240-1g |
3-(3-Pyridyl)-1,2,5-oxadiazole |
131988-03-9 | 95% | 1g |
$990 | 2025-02-27 |
Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI) Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI)
Pyridine, 3-(1,2,5-oxadiazol-3-yl-) (9CI): A Comprehensive Overview of Its Chemical Properties and Emerging Applications
Pyridine, 3-(1,2,5-oxadiazol-3-yl-) (CAS No. 131988-03-9) is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, characterized by the presence of a nitrogen atom in the six-membered ring, which imparts distinct reactivity and biological activity. The incorporation of a 1,2,5-oxadiazole moiety further enhances its potential as a pharmacophore in drug discovery and material science applications.
The 1,2,5-oxadiazole ring is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This structural motif is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the design of novel compounds. The combination of the pyridine and oxadiazole units in Pyridine, 3-(1,2,5-oxadiazol-3-yl-) creates a molecule with enhanced binding affinity and selectivity, which is highly desirable in medicinal chemistry.
In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. The Pyridine, 3-(1,2,5-oxadiazol-3-yl-) scaffold has emerged as a promising candidate for several therapeutic applications due to its ability to modulate biological pathways effectively. Studies have demonstrated its potential in inhibiting various enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites on both the pyridine and oxadiazole rings allows for the introduction of diverse functional groups. This flexibility enables researchers to tailor the compound’s properties for specific applications, such as enhancing solubility or improving metabolic stability. Such modifications are crucial for optimizing drug-like characteristics and ensuring efficacy in biological systems.
The pharmacological profile of Pyridine, 3-(1,2,5-oxadiazol-3-yl-) has been extensively studied in preclinical models. Initial findings suggest that it exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preclinical trials have shown promising results in reducing tumor growth and metastasis by targeting specific signaling pathways involved in cancer cell proliferation.
The compound’s mechanism of action appears to involve both direct interactions with biological targets and indirect effects on cellular processes. For instance, it may interfere with the activity of enzymes that regulate cell cycle progression or induce apoptosis in cancer cells. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.
In material science applications, Pyridine, 3-(1,2,5-oxadiazol-3-yl-) has shown promise as a building block for designing advanced materials with unique properties. Its heterocyclic structure contributes to enhanced thermal stability and mechanical strength when incorporated into polymers or coordination complexes. Researchers are exploring its use in developing novel catalysts for organic synthesis and materials that exhibit luminescent properties.
The synthesis of Pyridine, 3-(1,2,5-oxadiazol-3-yl-) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.
The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that it exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further research is ongoing to assess long-term safety and potential side effects before clinical translation.
The future direction of research on Pyridine, 3-(1,2,5 oxadiazol - 3 - yl - ) is likely to focus on expanding its therapeutic applications through structure-based drug design and computational modeling. By leveraging computational tools to predict molecular interactions and optimize pharmacokinetic properties, researchers can accelerate the development pipeline for new drugs derived from this scaffold。
In conclusion,(CAS No。131988 - 03 -9) is a versatile heterocyclic compound with significant potential in pharmaceuticals、materials science。 Its unique structural features、pharmacological activity、and synthetic accessibility make it an attractive candidate for further exploration。 As research continues to uncover new applications、optimize synthesis methods、and evaluate safety profiles,this compound is poised to play an important role in advancing scientific understanding and developing innovative solutions across multiple disciplines。
131988-03-9 (Pyridine, 3-(1,2,5-oxadiazol-3-yl)- (9CI)) Related Products
- 131988-01-7(4-Pyridin-3-yl-1,2,5-oxadiazol-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)